Cas no 886494-63-9 (2-(pyrrolidin-1-yl)benzohydrazide)

• Product Name: 2-(pyrrolidin-1-yl)benzohydrazide
• CAS No: 886494-63-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 3158616
• PubChem ID: 6928930
• Update Time: 2025-05-22

2-(pyrrolidin-1-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)benzohydrazide
• 2-pyrrolidin-1-ylbenzohydrazide
• STK352587
• 886494-63-9
• 2-Pyrrolidin-1-yl-benzoic acid hydrazide
• AKOS005168102
• 2-pyrrolidinylbenzenecarbohydrazide

• MDL： MFCD06740072
• Inchi： 1S/C11H15N3O/c12-13-11(15)9-5-1-2-6-10(9)14-7-3-4-8-14/h1-2,5-6H,3-4,7-8,12H2,(H,13,15)
• InChI Key： YTIHGPBSQKFWSN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N1CCCC1)NN

Computed Properties

• Exact Mass: 205.121512110Da
• Monoisotopic Mass: 205.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(pyrrolidin-1-yl)benzohydrazide

2-(pyrrolidin-1-yl)benzohydrazide: A Comprehensive Overview

2-(pyrrolidin-1-yl)benzohydrazide, identified by the CAS Registry Number 886494-63-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a benzohydrazide moiety attached to a pyrrolidine ring, which contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-(pyrrolidin-1-yl)benzohydrazide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to expedite the reaction process, which has shown promising results in terms of both speed and product quality.

One of the most intriguing aspects of 2-(pyrrolidin-1-yl)benzohydrazide is its potential as a precursor for more complex molecules. For instance, it serves as an intermediate in the synthesis of various heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Recent studies have highlighted its role in the formation of bioactive compounds with anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound in drug development pipelines.

In terms of biological activity, 2-(pyrrolidin-1-yl)benzohydrazide has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Preclinical studies suggest that it may possess neuroprotective properties, making it a candidate for further investigation in models of Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate cellular signaling pathways has been explored, offering insights into its potential therapeutic applications.

The chemical stability of 2-(pyrrolidin-1-yl)benzohydrazide under various conditions has been thoroughly examined. Research indicates that it is stable under neutral and mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for its storage and handling during large-scale production processes.

In conclusion, 2-(pyrrolidin-1-yl)benzohydrazide, with its CAS number 886494-63-9, represents a versatile building block in organic synthesis with promising applications in drug discovery and material science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.